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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Diethyl azelate against

other commonly used diesters, supported by physical and biological data. Diesters are a

versatile class of compounds utilized across various industries, from serving as plasticizers and

lubricants to acting as intermediates in chemical synthesis and excipients in drug delivery

systems.[1][2] Diethyl azelate, the diethyl ester of the nine-carbon dicarboxylic azelaic acid,

offers a unique profile of properties that make it a compelling option for numerous applications.

[2][3]

This comparison focuses on key performance indicators relevant to scientific and drug

development applications, including physical properties that influence formulation and

experimental performance.

Quantitative Performance Data: A Comparative
Overview
The selection of a diester for a specific application is heavily reliant on its physicochemical

properties. The following table summarizes key quantitative data for Diethyl azelate, Diethyl

sebacate, and Dioctyl adipate, providing a basis for performance comparison.
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Property Diethyl Azelate Diethyl Sebacate
Dioctyl Adipate
(DOA)

Molecular Formula C13H24O4[4] C14H26O4[5] C22H42O4[6]

Molecular Weight 244.33 g/mol [4] 258.35 g/mol 370.57 g/mol [6]

Density (at 25°C) 0.973 g/mL[7][8] 0.963 g/mL[5] ~0.98 g/mL[6]

Boiling Point 291.5 °C[7] 306-312 °C[9] Decomposes

Melting/Pour Point
-18.5 °C to -15.8 °C[7]

[8]
1-2 °C -7.48 °C[6]

Flash Point
>110.5 °C (>230 °F)

[4][7]
113 °C (235.4 °F) 190 °C (min)[10]

Refractive Index

(n20/D)
1.435[7][8] 1.436[5] 1.442-1.450[11]

Performance in Specific Applications
As a Lubricant: Diesters are widely used as synthetic lubricants, especially in applications

requiring high performance and stability.[12][13] They offer excellent lubricity, a high viscosity

index, and good thermal stability.[13] Their properties, such as low pour points, make them

suitable for low-temperature applications.[12] The choice between diesters like Diethyl azelate
and others often depends on the specific viscosity and temperature stability requirements of

the application.

In Drug Development: A study comparing the analgesic effects of various diesters found

Diethyl azelate (DEA) to be superior to related compounds like diethyl suberate and diethyl

sebacate in a cutaneous mechanical sensitivity assay.[14] This suggests that while structurally

similar, the specific chain length of the dicarboxylic acid can significantly impact biological

activity. DEA is being explored as a new class of non-steroidal anti-inflammatory drugs

(NSAIDs) that may reversibly alter plasma membrane structure and function.[15][16] It has

been shown to inhibit phospholipase A2 (PLA2) signaling, which is involved in pain sensation.

[14][16]
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Detailed methodologies are crucial for the accurate assessment and comparison of diester

performance. Below are standard protocols for determining key physical properties.

Protocol for Determining Kinematic Viscosity (ASTM
D445)
This method measures the resistance of a fluid to flow under gravity.[17]

Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, and a timer.

Procedure:

1. Select a clean, dry calibrated viscometer of a size that will result in a flow time of not less

than 200 seconds.[18]

2. Charge the viscometer with the test sample.

3. Place the viscometer in a constant temperature bath set to the desired temperature (e.g.,

40°C or 100°C) and allow it to equilibrate for at least 10-15 minutes.[18][19]

4. Using suction, draw the sample into the timing bulb of the viscometer.

5. Release the suction and allow the sample to flow freely back down the capillary tube.

6. Measure the time it takes for the leading edge of the meniscus to pass from the upper to

the lower timing mark on the viscometer.[19]

7. Repeat the measurement to ensure accuracy.

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.

Protocol for Determining Pour Point (ASTM D97)
This method determines the lowest temperature at which an oil will continue to flow.[20][21]

Apparatus: Test jar, thermometer, cooling bath.
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Procedure:

1. Pour the sample into the test jar to the marked level.

2. If the sample has a pour point above -33°C, heat it to at least 9°C above the expected

pour point, but not less than 45°C. For samples with pour points at or below -33°C, heat to

45°C.[22]

3. Cool the sample at a specified rate in a cooling bath.[23]

4. Beginning at a temperature 9°C above the expected pour point, and at every subsequent

3°C interval, remove the test jar from the bath and tilt it to see if the sample moves.[22][23]

5. The test is complete when the sample shows no movement when the jar is held

horizontally for 5 seconds.[20]

Reporting: The pour point is recorded as 3°C above the temperature at which the sample

ceased to flow.[20]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the comparative evaluation of diester

performance as lubricants.
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Workflow for Comparative Evaluation of Diester Lubricants

Sample Preparation & Characterization
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(Density, Refractive Index)

Initial QC
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(ASTM D445) at 40°C & 100°C

Determine Pour Point
(ASTM D97) Measure Flash Point

Calculate Viscosity Index
(ASTM D2270)

Viscosity Data
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All Performance Data

Select Optimal Diester
for Specific Application

Decision Making
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Caption: Workflow for the evaluation of diester lubricants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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